Cas no 1806302-97-5 (2',3'-Dibromo-6'-(difluoromethoxy)acetophenone)

• Product Name: 2',3'-Dibromo-6'-(difluoromethoxy)acetophenone
• CAS No: 1806302-97-5
• MF: C₉H₆Br₂F₂O₂
• MW: 343.947548389435
• CID: 4977838
• Update Time: 2025-10-20

2',3'-Dibromo-6'-(difluoromethoxy)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dibromo-6'-(difluoromethoxy)acetophenone

• Inchi： 1S/C9H6Br2F2O2/c1-4(14)7-6(15-9(12)13)3-2-5(10)8(7)11/h2-3,9H,1H3
• InChI Key： YZKBTBLTQYCXBR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C(C)=O)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 2',3'-Dibromo-6'-(difluoromethoxy)acetophenone

Research Brief on 2',3'-Dibromo-6'-(difluoromethoxy)acetophenone (CAS: 1806302-97-5): Recent Advances and Applications

2',3'-Dibromo-6'-(difluoromethoxy)acetophenone (CAS: 1806302-97-5) is a halogenated acetophenone derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dibromo and difluoromethoxy substituents, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of 2',3'-Dibromo-6'-(difluoromethoxy)acetophenone involves multi-step organic reactions, with particular emphasis on the introduction of the difluoromethoxy group, which is known to enhance metabolic stability and bioavailability. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have also explored its reactivity as a key intermediate in the synthesis of more complex molecules with potential pharmacological activities.

In terms of biological activity, preliminary studies have indicated that 2',3'-Dibromo-6'-(difluoromethoxy)acetophenone exhibits moderate inhibitory effects against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, it has been tested as a potential inhibitor of kinase enzymes, which play a critical role in signal transduction and cellular proliferation. While the exact mechanism of action remains under investigation, the compound's unique structural features suggest it may interact with specific binding sites, offering a template for further optimization.

Recent publications have highlighted the compound's utility in medicinal chemistry, particularly in the design of analogs with improved pharmacokinetic properties. Computational modeling and molecular docking studies have been employed to predict its binding affinity and selectivity, providing valuable insights for future drug development efforts. Additionally, its stability under physiological conditions has been assessed, with results indicating reasonable half-life and solubility profiles, which are critical for in vivo applications.

Despite these promising findings, challenges remain in the development of 2',3'-Dibromo-6'-(difluoromethoxy)acetophenone as a therapeutic agent. Issues such as potential toxicity, off-target effects, and scalability of synthesis need to be addressed in subsequent studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full potential of this compound. Future research directions may include in vivo efficacy studies, formulation development, and exploration of its applications beyond traditional small-molecule therapeutics.

In conclusion, 2',3'-Dibromo-6'-(difluoromethoxy)acetophenone (CAS: 1806302-97-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activities make it a valuable candidate for further investigation. As synthetic methodologies and biological screening techniques continue to advance, this compound is poised to play a significant role in the discovery of next-generation therapeutics. Researchers are encouraged to explore its potential in interdisciplinary studies, combining chemical synthesis, computational biology, and translational medicine to maximize its impact.